Cas no 1008119-70-7 (3-Fluoro-4-(morpholin-4-yl)carbonylphenylboronic Acid)

• Product Name: 3-Fluoro-4-(morpholin-4-yl)carbonylphenylboronic Acid
• CAS No: 1008119-70-7
• MF: C₁₁H₁₃BFNO₄
• MW: 253.034626722336
• MDL: MFCD20265298
• CID: 1126399
• PubChem ID: 57618415
• Update Time: 2025-11-05

3-Fluoro-4-(morpholin-4-yl)carbonylphenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• [3-Fluoro-4-(4-morpholinylcarbonyl)phenyl]boronic acid
• 3-Fluoro-4-(4-morpholinylcarbonyl)benzeneboronic acid
• 3-fluoro-4-(Morpholine-4-carbonyl)phenylboronic acid
• (3-fluoro-4-(morpholine-4-carbonyl)phenyl)boronic acid
• 3-Fluoro-4-(4-morpholinylcarbonyl)phenylboronic acid
• 3-Fluoro-4-[(morpholin-4-yl)carbonyl]phenylboronic acid
• [3-fluoro-4-(morpholine-4-carbonyl)phenyl]boronic acid
• PCOQCLUJTVPMSY-UHFFFAOYSA-N
• AM86205
• PC412459
• (3-Fluoro-4-(morpholine-4-carbonyl)phenyl) boronic a
• AS-55297
• (3-fluoro-4-(morpholine-4-carbonyl)phenyl)boronicacid
• A853948
• SY256328
• (3-Fluoro-4-(morpholine-4-carbonyl)phenyl) boronic acid
• AKOS025286674
• CS-0174469
• DB-186788
• B-[3-Fluoro-4-(4-morpholinylcarbonyl)phenyl]boronic Acid
• I12177
• SCHEMBL951604
• 1008119-70-7
• MFCD20265298
• 3-Fluoro-4-(4-Morpholinylcarbonyl)benzeneboronic acid, 97%
• 3-Fluoro-4-(morpholin-4-yl)carbonylphenylboronic Acid

• MDL： MFCD20265298
• Inchi： 1S/C11H13BFNO4/c13-10-7-8(12(16)17)1-2-9(10)11(15)14-3-5-18-6-4-14/h1-2,7,16-17H,3-6H2
• InChI Key： PCOQCLUJTVPMSY-UHFFFAOYSA-N
• SMILES： FC1C=C(B(O)O)C=CC=1C(N1CCOCC1)=O

Computed Properties

• Exact Mass: 253.09200
• Monoisotopic Mass: 253.0921662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70

Experimental Properties

• PSA: 70.00000
• LogP: -1.08420

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-Fluoro-4-(morpholin-4-yl)carbonylphenylboronic Acid

Comprehensive Overview of 3-Fluoro-4-(morpholin-4-yl)carbonylphenylboronic Acid (CAS No. 1008119-70-7)

3-Fluoro-4-(morpholin-4-yl)carbonylphenylboronic Acid (CAS No. 1008119-70-7) is a highly specialized boronic acid derivative that has garnered significant attention in the fields of medicinal chemistry, organic synthesis, and materials science. This compound, characterized by its unique fluoro and morpholine substituents, serves as a versatile building block for Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern synthetic chemistry. The presence of the boronic acid functional group enables efficient carbon-carbon bond formation, making it invaluable for constructing complex molecular architectures.

In recent years, the demand for boronic acid derivatives like 3-Fluoro-4-(morpholin-4-yl)carbonylphenylboronic Acid has surged due to their pivotal role in drug discovery and development. Researchers are particularly interested in its potential applications in designing kinase inhibitors and other bioactive molecules. The morpholine moiety, a common pharmacophore, enhances solubility and bioavailability, while the fluoro substituent can modulate electronic properties and metabolic stability. These features align with current trends in pharmaceutical research, where precision-targeted therapies and small-molecule drugs dominate the landscape.

From a synthetic perspective, CAS No. 1008119-70-7 exemplifies the growing importance of organoboron compounds in green chemistry. The Suzuki-Miyaura reaction, which employs this compound, is celebrated for its mild conditions, high functional group tolerance, and minimal byproduct generation. As sustainability becomes a focal point in chemical manufacturing, such methodologies are increasingly preferred over traditional cross-coupling techniques. This aligns with broader industry shifts toward eco-friendly synthesis and atom economy.

Beyond pharmaceuticals, 3-Fluoro-4-(morpholin-4-yl)carbonylphenylboronic Acid finds utility in materials science, particularly in the development of organic electronic materials. Its ability to form stable covalent bonds with aromatic systems makes it a candidate for constructing conjugated polymers and molecular sensors. With the rise of flexible electronics and optoelectronic devices, researchers are exploring its incorporation into advanced materials for displays, solar cells, and wearable technologies.

The compound's stability and reactivity profile also make it a subject of interest in catalysis research. Recent studies investigate its role in tandem reactions or multi-component transformations, where its boronic acid group acts as a transient mediator. Such applications resonate with the broader scientific community's pursuit of cascade reactions and one-pot syntheses, which streamline complex molecular constructions.

Quality control and analytical characterization of CAS No. 1008119-70-7 are critical for ensuring reproducibility in research. Techniques like NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to verify purity and structural integrity. These practices align with the pharmaceutical industry's emphasis on quality by design (QbD) and regulatory compliance, addressing common user queries about compound validation and sourcing.

In summary, 3-Fluoro-4-(morpholin-4-yl)carbonylphenylboronic Acid represents a convergence of innovation across multiple disciplines. Its relevance to drug discovery, sustainable chemistry, and advanced materials underscores its importance in contemporary scientific endeavors. As research continues to uncover new applications, this compound is poised to remain at the forefront of cutting-edge chemical development.